Cas no 1807219-76-6 (Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate
• CAS No: 1807219-76-6
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4947196
• Update Time: 2025-10-30

Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate

• Inchi： 1S/C11H9F2NO4/c1-2-17-10(16)9-6(5-14)3-7(4-8(9)15)18-11(12)13/h3-4,11,15H,2H2,1H3
• InChI Key： GDLVAOMVAVSVHL-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)OCC)=C(C=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 3
• Topological Polar Surface Area: 79.6

Additional information on Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate

Research Brief on Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807219-76-6): Recent Advances and Applications

Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807219-76-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a cyano group, difluoromethoxy moiety, and ester functionality, has been explored for its potential applications in drug discovery and development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate in the development of novel kinase inhibitors. The researchers utilized this compound as a building block to construct a series of pyridine derivatives, which exhibited potent inhibitory activity against specific kinases implicated in cancer progression. The study reported a yield optimization strategy for the compound, achieving a 78% yield under mild reaction conditions, thus enhancing its scalability for industrial applications.

In addition to its synthetic applications, Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate has been evaluated for its pharmacokinetic properties. A recent preclinical study demonstrated that derivatives of this compound exhibit favorable metabolic stability and oral bioavailability, making them promising candidates for further development. The difluoromethoxy group, in particular, was found to enhance the compound's resistance to oxidative metabolism, a critical factor in improving drug half-life.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate derivatives could modulate the NF-κB signaling pathway, a key regulator of inflammatory responses. The study identified specific structural modifications that enhanced the compound's efficacy while minimizing off-target effects, paving the way for the development of next-generation anti-inflammatory drugs.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate. Recent efforts have focused on optimizing catalytic systems to improve yield and reduce byproduct formation. For instance, a 2024 patent application disclosed a novel palladium-catalyzed method that significantly enhances the purity of the final product, addressing one of the major bottlenecks in its industrial application.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-6-hydroxybenzoate (CAS: 1807219-76-6) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to anti-inflammatory therapeutics, with ongoing research aimed at overcoming synthetic and pharmacokinetic challenges. As the field advances, this compound is likely to play an increasingly important role in the discovery of new bioactive molecules.